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Compound of Interest

Compound Name: Boc--cyclohexyl-D-Ala-OH

Cat. No.: B15249362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and applications

of N-tert-butyloxycarbonyl-D-3-cyclohexylalanine (Boc-cyclohexyl-D-Ala-OH). While specific

quantitative solubility data for this compound is not readily available in public literature, this

document compiles its known physical and chemical properties, qualitative solubility

information for related compounds, a general experimental protocol for solubility determination,

and its primary application in Solid Phase Peptide Synthesis (SPPS).

Core Properties of Boc-cyclohexyl-D-Ala-OH
Boc-cyclohexyl-D-Ala-OH is a synthetic amino acid derivative widely utilized in peptide

synthesis. The presence of the tert-butyloxycarbonyl (Boc) protecting group on the alpha-amino

group and the cyclohexyl group on the side chain imparts specific characteristics to the

molecule, notably enhancing its hydrophobic nature.[1][2] This hydrophobicity can influence the

folding, stability, and bioavailability of the peptides into which it is incorporated.[2]

Table 1: Physical and Chemical Properties of Boc-cyclohexyl-D-Ala-OH
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Property Value Reference(s)

Synonyms
Boc-D-Cha-OH, Boc-3-

cyclohexyl-D-alanine
[1]

CAS Number 127095-92-5 [1]

Molecular Formula C₁₄H₂₅NO₄ [1]

Molecular Weight 271.2 g/mol [1]

Appearance White or off-white solid [1]

Purity ≥ 99% (Chiral HPLC) [1]

Optical Rotation +15.1° (c=2% in Acetic Acid) [1]

Storage Conditions 0-8 °C [1]

Solubility Data
Quantitative solubility data for Boc-cyclohexyl-D-Ala-OH in various solvents is not extensively

documented in publicly accessible literature. However, the chemical structure provides insight

into its likely solubility characteristics. The cyclohexyl side chain and the Boc protecting group

contribute to its hydrophobicity, suggesting good solubility in many organic solvents.[1][2]

General statements from suppliers indicate that the incorporation of a Boc group can enhance

stability and solubility.[2] For comparison, qualitative solubility data for other Boc-protected

amino acids are summarized below.

Table 2: Qualitative Solubility of Boc-cyclohexyl-D-Ala-OH and Related Compounds
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Compound Solvent(s)
Solubility
Description

Reference(s)

Boc-cyclohexyl-D-Ala-

OH
Not specified

Generally described

as having improved

solubility and stability

due to the Boc and

cyclohexyl groups.

[1]

Boc-D-Ala-OH Water, 1% Acetic Acid Soluble [3]

Boc-Ala-OH DMF
Clearly soluble (1

mmole in 2 ml)

Experimental Protocols
General Protocol for Solubility Determination
While specific experimental data for Boc-cyclohexyl-D-Ala-OH is unavailable, a general

gravimetric method can be employed to determine its solubility in various solvents.

Objective: To determine the saturation solubility of Boc-cyclohexyl-D-Ala-OH in a given solvent

at a specific temperature.

Materials:

Boc-cyclohexyl-D-Ala-OH

Selected solvents (e.g., water, methanol, ethanol, dichloromethane (DCM),

dimethylformamide (DMF), acetone)

Thermostatically controlled shaker or water bath

Analytical balance

Vials with screw caps

Centrifuge
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Pipettes

Drying oven or vacuum desiccator

Procedure:

Sample Preparation: Add an excess amount of Boc-cyclohexyl-D-Ala-OH to a pre-weighed

vial.

Solvent Addition: Add a known volume or mass of the desired solvent to the vial.

Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker or water

bath set to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a

sufficient period (e.g., 24-48 hours) to ensure saturation is reached.

Phase Separation: After equilibration, centrifuge the vial to separate the undissolved solid

from the saturated solution.

Sample Extraction: Carefully pipette a known volume of the clear supernatant into a pre-

weighed drying vessel.

Solvent Evaporation: Evaporate the solvent from the drying vessel using a drying oven or a

vacuum desiccator until a constant weight is achieved.

Calculation: The solubility can be calculated in terms of mass per volume (e.g., mg/mL) or

mole fraction using the mass of the dissolved solid and the volume of the solvent used.

Application in Solid-Phase Peptide Synthesis
(SPPS)
Boc-cyclohexyl-D-Ala-OH is a key building block in Boc-based Solid-Phase Peptide Synthesis

(SPPS).[1] SPPS is a widely used method for the chemical synthesis of peptides on a solid

support (resin).[4][5] The Boc group serves as a temporary protecting group for the N-terminus

of the amino acid.[6][7]

The general workflow for incorporating a Boc-protected amino acid like Boc-cyclohexyl-D-Ala-

OH into a growing peptide chain during SPPS is as follows:
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Deprotection: The N-terminal Boc group of the resin-bound peptide is removed, typically

using an acid such as trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).[8]

[9]

Neutralization: The resulting ammonium salt is neutralized with a base, such as

diisopropylethylamine (DIEA), to yield a free amine.[7]

Coupling: The next Boc-protected amino acid in the sequence (e.g., Boc-cyclohexyl-D-Ala-

OH) is activated and coupled to the free amine of the resin-bound peptide. Common

coupling reagents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or

uronium/aminium salts like HBTU.[4][10]

Washing: The resin is thoroughly washed to remove excess reagents and byproducts.[6]

This cycle is repeated until the desired peptide sequence is assembled. Finally, the completed

peptide is cleaved from the resin, and all side-chain protecting groups are removed, typically

with a strong acid like hydrogen fluoride (HF).[8]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemimpex.com/products/03553
https://www.chemimpex.com/products/01324
https://www.glpbio.com/boc-d-ala-oh.html
https://www.amerigoscientific.com/resource-decoding-the-art-of-chemical-synthesis-a-deep-dive-into-solid-phase-peptide-synthesis-and-spps-resins.html
https://www.amerigoscientific.com/resource-decoding-the-art-of-chemical-synthesis-a-deep-dive-into-solid-phase-peptide-synthesis-and-spps-resins.html
https://www.sbsgenetech.com/blog/understanding-solid-phase-peptide-synthesis-a-breakthrough-in-peptide-chemistry
https://www.peptide.com/resources/solid-phase-peptide-synthesis/overview-of-solid-phase-peptide-synthesis-spps/
https://www.peptide.com/custdocs/aapptec%20synthesis%20guide%202-0%20(2).pdf
https://www.peptide.com/resources/solid-phase-peptide-synthesis/planning-a-peptide-synthesis/
https://chempep.com/boc-solid-phase-peptide-synthesis/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3564544/
https://www.benchchem.com/product/b15249362#boc-cyclohexyl-d-ala-oh-solubility-data
https://www.benchchem.com/product/b15249362#boc-cyclohexyl-d-ala-oh-solubility-data
https://www.benchchem.com/product/b15249362#boc-cyclohexyl-d-ala-oh-solubility-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15249362?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15249362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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